Cas no 142648-55-3 (2,4(1H,3H)-Pyrimidinedione, 5-amino-3,6-dimethyl-)

• Product Name: 2,4(1H,3H)-Pyrimidinedione, 5-amino-3,6-dimethyl-
• CAS No: 142648-55-3
• MF: C₆H₉N₃O₂
• MW: 155.154560804367
• CID: 903441
• PubChem ID: 57357509
• Update Time: 2025-06-08

2,4(1H,3H)-Pyrimidinedione, 5-amino-3,6-dimethyl- Chemical and Physical Properties

Names and Identifiers

• 2,4(1H,3H)-Pyrimidinedione, 5-amino-3,6-dimethyl-
• 5-amino-3,6-dimethyl-1H-pyrimidine-2,4-dione
• DTXSID40723701
• 5-amino-3,6-dimethyl-1,2,3,4-tetrahydropyrimidine-2,4-dione
• CHEMBL5175323
• EN300-7711257
• 142648-55-3
• 5-azanyl-3,6-dimethyl-1H-pyrimidine-2,4-dione
• 5-amino-3,6-dimethyluracil
• IGT
• 5-Amino-3,6-dimethylpyrimidine-2,4(1H,3H)-dione

• Inchi： 1S/C6H9N3O2/c1-3-4(7)5(10)9(2)6(11)8-3/h7H2,1-2H3,(H,8,11)
• InChI Key： DMYXWQPNMMVHBF-UHFFFAOYSA-N
• SMILES： O=C1C(=C(C)NC(N1C)=O)N

Computed Properties

• Exact Mass: 155.06957
• Monoisotopic Mass: 155.069476538g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 257
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.9
• Topological Polar Surface Area: 75.4Ų

Experimental Properties

• PSA: 75.43

Additional information on 2,4(1H,3H)-Pyrimidinedione, 5-amino-3,6-dimethyl-

Introduction to 2,4(1H,3H)-Pyrimidinedione, 5-amino-3,6-dimethyl- (CAS No. 142648-55-3)

The compound 2,4(1H,3H)-Pyrimidinedione, 5-amino-3,6-dimethyl- (CAS No. 142648-55-3) is a heterocyclic organic molecule that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyrimidine class of heterocycles, which are widely recognized for their biological activity and potential therapeutic applications. The structural features of this molecule, particularly its 5-amino and 3,6-dimethyl substituents, contribute to its unique chemical properties and biological interactions.

Pyrimidine derivatives are extensively studied due to their resemblance to nucleic acid bases, making them crucial in the development of drugs targeting DNA and RNA metabolism. The presence of the 5-amino group in 2,4(1H,3H)-Pyrimidinedione, 5-amino-3,6-dimethyl- suggests potential roles in hydrogen bonding interactions and nucleophilic reactions, which are essential for drug-receptor binding. Furthermore, the 3,6-dimethyl substituents enhance the steric and electronic properties of the molecule, influencing its solubility and metabolic stability.

Recent advancements in computational chemistry and molecular modeling have allowed researchers to predict the binding affinities and mechanisms of action of such compounds with high precision. Studies have indicated that pyrimidine-based molecules can interact with various biological targets, including enzymes and receptors involved in cancer pathways. The structural framework of 2,4(1H,3H)-Pyrimidinedione, 5-amino-3,6-dimethyl- makes it a promising candidate for further investigation in drug discovery.

In the context of current pharmaceutical research, this compound has been explored for its potential in developing novel therapeutic agents. The 5-amino group provides a site for functionalization, enabling the synthesis of derivatives with enhanced pharmacological properties. For instance, modifications at this position can improve binding specificity or alter metabolic pathways to enhance drug efficacy. Additionally, the 3,6-dimethyl substituents contribute to the molecule's stability under physiological conditions, which is a critical factor in drug design.

One of the most intriguing aspects of this compound is its potential application in antiviral and anticancer therapies. Pyrimidine derivatives have been shown to inhibit viral replication by interfering with nucleic acid synthesis. Furthermore, they can target specific enzymes involved in cancer cell proliferation and survival. Preliminary studies suggest that 2,4(1H,3H)-Pyrimidinedione, 5-amino-3,6-dimethyl- may exhibit inhibitory effects on enzymes such as thymidylate synthase (TS), which is crucial for DNA synthesis in rapidly dividing cells like cancer cells.

The synthesis of this compound involves multi-step organic reactions that require careful optimization to achieve high yields and purity. Advanced synthetic techniques such as catalytic hydrogenation and protecting group strategies are often employed to construct the pyrimidine core efficiently. The introduction of the 5-amino and 3,6-dimethyl groups requires precise control over reaction conditions to prevent unwanted side products.

From a medicinal chemistry perspective, the structural diversity offered by pyrimidine derivatives like 2,4(1H,3H)-Pyrimidinedione, 5-amino-3,6-dimethyl- is a valuable asset in drug development. By systematically modifying functional groups within the pyrimidine ring or attached substituents, chemists can fine-tune the pharmacokinetic and pharmacodynamic properties of these compounds. This approach has led to several successful drugs that target various diseases by leveraging the inherent biological activity of pyrimidine moieties.

The role of computational tools in designing and optimizing such compounds cannot be overstated. Molecular docking simulations have been instrumental in predicting how different modifications might affect binding affinity to biological targets. These simulations allow researchers to screen large libraries of compounds rapidly and identify promising candidates for further experimental validation. In combination with high-throughput screening (HTS) techniques and structure-based drug design (SBDD), computational methods have accelerated the discovery process significantly.

In conclusion,2,4(1H,3H)-Pyrimidinedione, 5-amino, 3,6-dimethyl-, represents a fascinating area of research with substantial potential for therapeutic applications. Its unique structural features make it an attractive scaffold for developing novel drugs targeting critical biological pathways involved in cancer and viral infections. As research continues to uncover new insights into its pharmacological properties, this compound is likely to play an important role in future medical treatments.